Cas no 1781-33-5 (1-Phenyl-3-methyl-4-diazo-1H-pyrazole-5(4H)-one)
1781-33-5 structure
Product Name:1-Phenyl-3-methyl-4-diazo-1H-pyrazole-5(4H)-one
CAS No:1781-33-5
MF:C10H8N4O
MW:200.196721076965
CID:906605
PubChem ID:549225
Update Time:2025-04-19
1-Phenyl-3-methyl-4-diazo-1H-pyrazole-5(4H)-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenyl-3-methyl-4-diazo-1H-pyrazole-5(4H)-one
- 4-Diazo-3-methyl-1-phenyl-2-pyrazolin-5-one
- 4-diazonio-5-methyl-2-phenylpyrazol-3-olate
- 1-Phen
- 1-Phenyl-3-methyl-4-diazo-pyrazolon-(5)
- 2-Pyrazolin-5-one, 4-diazo-3-methyl-1-phenyl-
- 3H-Pyrazol-3-one, 4-diazo-2,4-dihydro-5-methyl-2-phenyl-
- 4-diazo-3-methyl-1-phenyl-5-oxo-2-pyrazoline
- 4-diazo-3-methyl-1-phenylpyrazolin-5-one
- 4-diazo-5-methyl-2-phenyl-2,4-dihydro-pyrazol-3-one
- 4-diazo-5-methyl-2-phenyl-5-pyrazolin-3-on
- AC1LC77Z
- AE-477
- DTXSID50338461
- HCNUVPLRPLRUAW-UHFFFAOYSA-N
- NSC-348886
- AE-477/13519524
- NSC348886
- DS-004860
- 1781-33-5
- 4-(1lambda~5~-diazynyl)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
-
- Inchi: 1S/C10H8N4O/c1-7-9(12-11)10(15)14(13-7)8-5-3-2-4-6-8/h2-6H,1H3
- InChI Key: HCNUVPLRPLRUAW-UHFFFAOYSA-N
- SMILES: [O-]C1=C(C(C)=NN1C1C=CC=CC=1)[N+]#N
Computed Properties
- Exact Mass: 201.07777
- Monoisotopic Mass: 200.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 69Ų
Experimental Properties
- PSA: 70.62
- LogP: 0.66156
1-Phenyl-3-methyl-4-diazo-1H-pyrazole-5(4H)-one Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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